1-Propanesulfinothioic acid, S-propyl ester
1-Propanesulfinothioic acid, S-propyl ester
S-Propyl 1-propanesulfinothioate, also known as S-propyl propane-1-thiosulfinate or propyl propylthiosulfinic acid, belongs to the class of organic compounds known as thiosulfinic acid esters. These are organic compounds containing an ester of thiosulfinic acid with the general structure RS(=S)OR' (R, R'=alkyl, aryl). S-Propyl 1-propanesulfinothioate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, S-propyl 1-propanesulfinothioate is primarily located in the cytoplasm. Outside of the human body, S-propyl 1-propanesulfinothioate can be found in onion-family vegetables. This makes S-propyl 1-propanesulfinothioate a potential biomarker for the consumption of this food product.
S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative.
S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative.
Brand Name:
Vulcanchem
CAS No.:
1948-52-3
VCID:
VC0158357
InChI:
InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3
SMILES:
CCCSS(=O)CCC
Molecular Formula:
C6H14OS2
Molecular Weight:
166.3 g/mol
1-Propanesulfinothioic acid, S-propyl ester
CAS No.: 1948-52-3
Main Products
VCID: VC0158357
Molecular Formula: C6H14OS2
Molecular Weight: 166.3 g/mol
| CAS No. | 1948-52-3 |
|---|---|
| Product Name | 1-Propanesulfinothioic acid, S-propyl ester |
| Molecular Formula | C6H14OS2 |
| Molecular Weight | 166.3 g/mol |
| IUPAC Name | 1-propylsulfinylsulfanylpropane |
| Standard InChI | InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3 |
| Standard InChIKey | XPRZAEWSYWTDSQ-UHFFFAOYSA-N |
| SMILES | CCCSS(=O)CCC |
| Canonical SMILES | CCCSS(=O)CCC |
| Description | S-Propyl 1-propanesulfinothioate, also known as S-propyl propane-1-thiosulfinate or propyl propylthiosulfinic acid, belongs to the class of organic compounds known as thiosulfinic acid esters. These are organic compounds containing an ester of thiosulfinic acid with the general structure RS(=S)OR' (R, R'=alkyl, aryl). S-Propyl 1-propanesulfinothioate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, S-propyl 1-propanesulfinothioate is primarily located in the cytoplasm. Outside of the human body, S-propyl 1-propanesulfinothioate can be found in onion-family vegetables. This makes S-propyl 1-propanesulfinothioate a potential biomarker for the consumption of this food product. S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative. |
| Solubility | 20 mg/mL |
| PubChem Compound | 74761 |
| Last Modified | Nov 11 2021 |
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